Cas no 2243506-87-6 (3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2243506-87-6
• MF: C₂₅H₁₈N₂O₄
• MW: 410.421426296234
• CID: 5263258
• Update Time: 2025-05-24

3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

• Inchi： 1S/C25H18N2O4/c28-24(29)20-13-26-22-12-6-5-11-19(22)23(20)27-25(30)31-14-21-17-9-3-1-7-15(17)16-8-2-4-10-18(16)21/h1-13,21H,14H2,(H,28,29)(H,26,27,30)
• InChI Key： XTLUDGIZZRDKAD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=C(C(O)=O)C=1

Additional information on 3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

3-Quinolinecarboxylic Acid, 4-[[(9H-Fluoren-9-Ylmethoxy)Carbonyl]Amino]-: A Comprehensive Overview

3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, with the CAS number 2243506-87-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoline ring system with a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in drug delivery systems and bioconjugation technologies.

The synthesis of 3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- involves a multi-step process that typically begins with the preparation of the quinoline derivative. The introduction of the Fmoc group is achieved through a coupling reaction, often facilitated by a coupling agent such as HATU or EDCI. This reaction is highly efficient and selective, making it a cornerstone in the construction of complex molecules with precise functionalization.

Recent studies have highlighted the potential of this compound in the development of novel materials for optoelectronic applications. The quinoline moiety contributes to the compound's electronic properties, while the Fmoc group enhances its solubility and stability. Researchers have explored its use in the fabrication of organic light-emitting diodes (OLEDs) and photovoltaic devices, where its unique electronic characteristics are exploited to improve device performance.

In addition to its material science applications, 3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or as a scaffold for drug design has led to investigations into its potential as an anti-cancer agent or an anti-inflammatory drug. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting further exploration in oncology research.

The structural versatility of this compound also makes it an attractive candidate for use in supramolecular chemistry. The combination of aromatic rings and functional groups allows for the formation of self-assembled structures, which have potential applications in nanotechnology and molecular recognition systems.

In terms of physical properties, 3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- is known for its high thermal stability and moderate solubility in organic solvents. These properties make it suitable for use in high-throughput screening assays and combinatorial chemistry libraries.

The latest research on this compound has focused on its application in bioconjugation reactions. By leveraging the reactivity of the Fmoc group, scientists have developed new strategies for attaching biomolecules such as proteins and nucleic acids to solid supports or other functionalized surfaces. This has opened up new avenues for diagnostics, biosensors, and targeted drug delivery systems.

In conclusion, 3-Quinolinecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, with CAS number 2243506-87-6, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.